Cas no 302912-43-2 (4-Fluoro-3-(trifluoromethyl)phenyl Isothiocyanate)

• Product Name: 4-Fluoro-3-(trifluoromethyl)phenyl Isothiocyanate
• CAS No: 302912-43-2
• MF: C₈H₃F₄NS
• MW: 221.174734354019
• CID: 299347
• PubChem ID: 24874482
• Update Time: 2025-09-27

4-Fluoro-3-(trifluoromethyl)phenyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Benzene,1-fluoro-4-isothiocyanato-2-(trifluoromethyl)-
• 4-Fluoro-3-(trifluoromethyl)phenyl isothiocyanate
• 525421_ALDRICH
• AC1MTAAM
• AC1Q4KZ6
• ACMC-20amid
• CTK8C5873
• 4-FLUORO-3-TRIFLUOROMETHYLPHENYLISOTHI&
• SCHEMBL1435515
• EN300-7355162
• 1-fluoro-4-isothiocyanato-2-(trifluoromethyl)benzene
• 302912-43-2
• DTXSID00393525
• QBKIGUJFPYMZPS-UHFFFAOYSA-N
• 4-Fluoro-3-trifluoromethylphenyl isothi&
• Benzene, 1-fluoro-4-isothiocyanato-2-(trifluoromethyl)-
• AKOS010478769
• 4-Fluoro-3-(trifluoromethyl)phenyl isothiocyanate, 98%
• J-017886
• 4-Fluoro-3-(trifluoromethyl)phenylisothiocyanate
• SY065236
• MFCD02683536
• 4-Fluoro-3-(trifluoromethyl)phenyl Isothiocyanate

• MDL： MFCD02683536
• Inchi： 1S/C8H3F4NS/c9-7-2-1-5(13-4-14)3-6(7)8(10,11)12/h1-3H
• InChI Key： QBKIGUJFPYMZPS-UHFFFAOYSA-N
• SMILES： S=C=NC1=CC=C(C(C(F)(F)F)=C1)F

Computed Properties

• Exact Mass: 220.99229
• Monoisotopic Mass: 220.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.42 g/mL at 25 °C(lit.)
• Boiling Point: 216-222 °C(lit.)
• Flash Point: Fahrenheit: 224.6 ° f
  Celsius: 107 ° c
  
• Refractive Index: n20/D 1.544(lit.)
• PSA: 12.36
• Solubility: Not determined

4-Fluoro-3-(trifluoromethyl)phenyl Isothiocyanate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 1760 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-27-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes